Cas no 449174-42-9 (3-Hexanethiol, 1-methoxy-, (3S)-)

• Product Name: 3-Hexanethiol, 1-methoxy-, (3S)-
• CAS No: 449174-42-9
• MF: C₇H₁₆OS
• MW: 148.266341209412
• CID: 3989392
• PubChem ID: 10920670
• Update Time: 2025-04-22

3-Hexanethiol, 1-methoxy-, (3S)- Chemical and Physical Properties

Names and Identifiers

• 3-Hexanethiol, 1-methoxy-, (3S)-
• 1-Methoxyhexane-3-thiol, (S)-
• 449174-42-9
• UNII-2168D3787J
• 2168D3787J
• (S)-1-Methoxyhexane-3-thiol
• Q27253525

• Inchi： 1S/C7H16OS/c1-3-4-7(9)5-6-8-2/h7,9H,3-6H2,1-2H3/t7-/m0/s1
• InChI Key： GTDLILFCRHJTRW-ZETCQYMHSA-N
• SMILES： C(OC)C[C@@H](S)CCC

Computed Properties

• Exact Mass: 148.09218630Da
• Monoisotopic Mass: 148.09218630Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 56.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 10.2Ų